Cas no 32591-43-8 (Benzene, 5-bromo-1,2,3-trimethyl)

• Product Name: Benzene, 5-bromo-1,2,3-trimethyl
• CAS No: 32591-43-8
• MF: C₉H₁₁Br
• MW: 199.087641954422
• CID: 1005934
• PubChem ID: 18794198
• Update Time: 2025-04-20

Benzene, 5-bromo-1,2,3-trimethyl Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-1,2,3-trimethyl
• 3,4,5-Trimethylphenyl bromide
• E10145
• Monobromtrimethylbenzole
• MFCD28746982
• AMY7565
• 32591-43-8
• SCHEMBL1755248
• 5-BROMO-1,2,3-TRIMETHYLBENZENE

• Inchi： 1S/C9H11Br/c1-6-4-9(10)5-7(2)8(6)3/h4-5H,1-3H3
• InChI Key： ANUGJSIGXLNJRH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C)=C(C)C=1

Computed Properties

• Exact Mass: 198.00443
• Monoisotopic Mass: 198.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 20 ºC
• Boiling Point: 110-112 ºC (12 Torr)
• Flash Point: 101.2±13.1 ºC,
• Solubility: Insuluble (7.4E-3 g/L) (25 ºC),
• PSA: 0